Cas no 21996-61-2 ((3R)-3-(hydroxymethyl)cyclohexanone)

• Product Name: (3R)-3-(hydroxymethyl)cyclohexanone
• CAS No: 21996-61-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 850580
• PubChem ID: 12201678
• Update Time: 2025-04-19

(3R)-3-(hydroxymethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Hydroxymethyl)cyclohexanone
• (3-Oxocyclohex-1-yl)methanol
• 3-(Hydroxymethyl)cyclohexan-1-one
• 3-(Hydroxymethyl)cyclohexanone
• (3R)-3-(hydroxymethyl)cyclohexanone
• OTZGKTIHFHBTGZ-UHFFFAOYSA-N
• AKOS006331824
• Y10198
• 21996-61-2
• MFCD09414734
• (3S)-3-(hydroxymethyl)cyclohexanone
• DB-011098
• SB45548
• 32916-58-8
• DTXSID201306160
• CS-0216970
• SCHEMBL3437926
• EN300-6512849
• DB-068715
• SB84080

• Inchi： 1S/C7H12O2/c8-5-6-2-1-3-7(9)4-6/h6,8H,1-5H2
• InChI Key： OTZGKTIHFHBTGZ-UHFFFAOYSA-N
• SMILES： OCC1CC(CCC1)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 239.8±13.0 ºC (760 Torr),
• Flash Point: 98.0±12.4 ºC,
• Solubility: Dissolution (95 g/l) (25 º C),
• PSA: 37.30000
• LogP: 0.73800